1-(Pyridin-2-yl)azetidin-3-amine dihydrochloride

• IUPAC Name: 1-pyridin-2-ylazetidin-3-amine;dihydrochloride
• InChI: InChI=1S/C8H11N3.2ClH/c9-7-5-11(6-7)8-3-1-2-4-10-8;;/h1-4,7H,5-6,9H2;2*1H
• InChI Key: RGADTTDIGGXZPA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CC=CC=N2)N.Cl.Cl
• Molecular Formula: C8H13Cl2N3
• Molecular Weight: 222.11 g/mol
• CAS RN: 2098025-64-8

Description

“1-(Pyridin-2-yl)azetidin-3-amine dihydrochloride” is a chemical compound with the CAS Number: 2098025-64-8. It has a molecular weight of 222.12 g/mol. The compound is in the form of a powder and is stored at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H11N3.2ClH/c9-7-5-11(6-7)8-3-1-2-4-10-8;;/h1-4,7H,5-6,9H2;2*1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. Its molecular weight is 222.11 g/mol. The compound’s InChI code is 1S/C8H11N3.2ClH/c9-7-5-11(6-7)8-3-1-2-4-10-8;;/h1-4,7H,5-6,9H2;2*1H.

Scientific Research Applications

Synthesis of N-Heterocycles via Sulfinimines

Chiral sulfinamides, including tert-butanesulfinamide, have been extensively used in the stereoselective synthesis of amines and their derivatives, such as piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds are crucial in forming the structural motif of many natural products and therapeutically applicable compounds, suggesting potential avenues for research involving "1-(Pyridin-2-yl)azetidin-3-amine dihydrochloride" in asymmetric synthesis and medicinal chemistry (Philip et al., 2020).

Importance in Synthesis of Pyrano[2,3-d]pyrimidine Derivatives

The synthesis of pyrano[2,3-d]pyrimidine derivatives, which are key precursors for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability, highlights the relevance of pyridine and azetidine-based compounds in creating biologically active molecules. This further underscores the potential utility of "this compound" in medicinal chemistry (Parmar et al., 2023).

In Chemical and Biological Properties Research

The review on 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine complexes elaborates on the preparation, properties, and application of these compounds in spectroscopy, magnetism, and as biological and electrochemical agents. This area of research could be applicable to "this compound," exploring its potential in forming complexes and its applications in various fields (Boča et al., 2011).

Potential in Drug Discovery and Organic Synthesis

The diversity of heterocyclic N-oxide molecules, including pyridine derivatives, emphasizes their significance in organic synthesis, catalysis, and drug applications. Given the structural similarity, "this compound" could be investigated for its potential in these areas, particularly in forming metal complexes and catalyzing asymmetric synthesis (Li et al., 2019).

Medicinal Importance of Pyridine Derivatives

Pyridine derivatives have demonstrated a wide range of biological activities, such as antifungal, antibacterial, and anticancer properties. This review underscores the versatility of pyridine compounds in medicinal chemistry, suggesting potential research directions for "this compound" in the development of new therapeutic agents (Abu-Taweel et al., 2022).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. These codes indicate that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).